Cas no 2229312-04-1 (O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine
• CAS No: 2229312-04-1
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6386716
• PubChem ID: 165663001
• Update Time: 2025-10-22

O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine
• 2229312-04-1
• O-[2-(3-fluoro-5-methylphenyl)-2-methylpropyl]hydroxylamine
• EN300-1739659

• Inchi： 1S/C11H16FNO/c1-8-4-9(6-10(12)5-8)11(2,3)7-14-13/h4-6H,7,13H2,1-3H3
• InChI Key： IKGLQYVBXNCRMR-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(C)(C)CON

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine

Research Brief on O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine (CAS: 2229312-04-1)

O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine (CAS: 2229312-04-1) is a novel hydroxylamine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated and methyl-substituted phenyl ring, has shown promising potential in various therapeutic applications, particularly as a modulator of enzymatic activity and a precursor for the synthesis of bioactive molecules. Recent studies have focused on its pharmacokinetic properties, mechanism of action, and potential therapeutic uses, making it a subject of intense research interest.

The synthesis of O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine involves a multi-step process that ensures high yield and purity. Key steps include the fluorination of the phenyl ring and the subsequent introduction of the hydroxylamine moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, which is critical for its potential industrial applications.

Pharmacological studies have revealed that O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine exhibits notable activity as an inhibitor of certain enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to selectively target and modulate the activity of these enzymes, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, its metabolic stability and low cytotoxicity profile, as evidenced by preclinical studies, underscore its suitability for further drug development.

Recent in vivo studies have further elucidated the therapeutic potential of this compound. Animal models of inflammation and autoimmune diseases treated with O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine showed significant reduction in disease markers and improved clinical outcomes. These findings highlight its potential as a novel therapeutic agent, although further studies are needed to fully understand its long-term effects and safety profile in humans.

In addition to its therapeutic applications, O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine has also been explored as a versatile intermediate in organic synthesis. Its reactive hydroxylamine group allows for the construction of complex molecular architectures, making it valuable for the synthesis of pharmaceuticals and agrochemicals. Recent publications have detailed its use in the preparation of heterocyclic compounds, further expanding its utility in chemical research.

In conclusion, O-2-(3-fluoro-5-methylphenyl)-2-methylpropylhydroxylamine (CAS: 2229312-04-1) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique chemical properties, combined with its demonstrated biological activity, position it as a valuable candidate for further research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in clinical settings.